Cas no 31493-51-3 (1-benzyl-1H-1,3-benzodiazole-2-thiol)

• Product Name: 1-benzyl-1H-1,3-benzodiazole-2-thiol
• CAS No: 31493-51-3
• MF: C₁₄H₁₂N₂S
• MW: 240.323481559753
• MDL: MFCD00445901
• CID: 1447347
• PubChem ID: 764299
• Update Time: 2025-04-20

1-benzyl-1H-1,3-benzodiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazole-2-thione, 1,3-dihydro-1-(phenylmethyl)-
• 3-benzyl-1H-benzimidazole-2-thione
• 1-benzyl-1H-1,3-benzodiazole-2-thiol
• SR-01000417987-1
• STK231344
• SCHEMBL5199559
• SMR000514285
• EN300-235845
• AG-690/36539019
• ALBB-017618
• CCG-15973
• DTXSID20354133
• HMS2816B09
• 1-benzyl-1,3-dihydro-2H-benzimidazole-2-thione
• Oprea1_690517
• 31493-51-3
• 1-benzyl-2,3-dihydro-1h-benz[d]imidazole-2-thione
• 1H-Benzoimidazole-2-thiol, 1-benzyl-
• 1-Benzyl-1H-benzoimidazole-2-thiol
• 1-Benzyl-1,3-dihydro-benzoimidazole-2-thione
• 1H-benzimidazole-2-thiol, 1-(phenylmethyl)-
• MLS001207489
• SCHEMBL10492810
• 3-(phenylmethyl)-1H-benzimidazole-2-thione
• MFCD00445901
• IDI1_020079
• SR-01000417987
• F0783-0003
• STK787420
• HMS1476C13
• 1-benzyl-1H-benzimidazole-2-thiol
• AKOS001175208
• BDBM80308
• CBDivE_008006
• NCGC00172977-01
• VS-06814
• BRD-K68719413-001-01-8
• NPCKYDJGUXAGPP-UHFFFAOYSA-N
• Z57115029
• cid_764299
• 1-benzyl-1H-benzo[d]imidazole-2-thiol
• CHEMBL355612
• BBL018881
• ChemDiv3_001113
• AKOS000275436

• MDL： MFCD00445901
• Inchi： 1S/C14H12N2S/c17-14-15-12-8-4-5-9-13(12)16(14)10-11-6-2-1-3-7-11/h1-9H,10H2,(H,15,17)
• InChI Key： NPCKYDJGUXAGPP-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 240.07226
• Monoisotopic Mass: 240.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• PSA: 15.27

1-benzyl-1H-1,3-benzodiazole-2-thiol Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles